Cas no 51855-90-4 (Aniline oxalate)
Aniline oxalate structure
Product Name:Aniline oxalate
CAS No:51855-90-4
MF:C8H9NO4
MW:183.161362409592
CID:368635
PubChem ID:6452519
Update Time:2025-04-19
Aniline oxalate Chemical and Physical Properties
Names and Identifiers
-
- Aniline oxalate
- aniline,oxalic acid
- Benzenamine,ethanedioate
- EINECS 257-475-4
- NS00089068
- 51855-90-4
- ANILINEOXALATE
- aniline;oxalic acid
- Oxalic acid--aniline (1/1)
- SCHEMBL4894770
- DTXSID20966179
- Benzenamine, ethanedioate
-
- Inchi: 1S/C6H7N.C2H2O4/c7-6-4-2-1-3-5-6;3-1(4)2(5)6/h1-5H,7H2;(H,3,4)(H,5,6)
- InChI Key: VQNRMLCRMNVBBP-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)=O.NC1C=CC=CC=1
Computed Properties
- Exact Mass: 276.11100
- Monoisotopic Mass: 183.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 101A^2
Experimental Properties
- Color/Form: Triclinic rod crystalline powder
- Boiling Point: 184.4 °Cat760mmHg
- Flash Point: 70 °C
- PSA: 126.64000
- LogP: 2.85560
- Solubility: It is easily soluble in water, slightly soluble in absolute ethanol, and almost insoluble in ether
Aniline oxalate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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